Cas no 6615-00-5 (11α-Hydroxyestr-4-ene-3,17-dione)

11α-Hydroxyestr-4-ene-3,17-dione Properties

Names and Identifiers

• 11a-Hydroxy-estr-4-ene-3,17-dione
• 11α-Hydroxyestr-4-ene-3,17-dione
• Estr-4-ene-3,17-dione,11a-hydroxy- (6CI,7CI,8CI)
• 11a-Hydroxyestr-4-ene-3,17-dione
• EC 613-901-4
• 11alpha-Hydroxyestr-4-ene-3,17-dione
• DTXSID70447807
• 11 alpha -Hydroxyestr-4-ene-3,17-dione
• 11alpha-hydroxyoestr-4-ene-3,17-dione
• 11alpha-Hydroxy-estr-4-ene-3,17-dione
• (8S,9S,10R,11R,13S,14S)-11-Hydroxy-13-methyl-7,8,9,10,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione
• 6615-00-5
• SCHEMBL907789
• (8S,9S,10R,11R,13S,14S)-11-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
• 11?-Hydroxyestr-4-ene-3,17-dione
• +Expand

• InChIKey： VDCOSJPGDDQNJH-JVSYPLCOSA-N
• Inchi： 1S/C18H24O3/c1-18-9-15(20)17-12-5-3-11(19)8-10(12)2-4-13(17)14(18)6-7-16(18)21/h8,12-15,17,20H,2-7,9H2,1H3/t12-,13-,14-,15+,17+,18-/m0/s1
• SMILES： O[C@@H]1C[C@]2(C)C(CC[C@@]2([H])[C@]2([H])CCC3=CC(CC[C@]3([H])[C@]21[H])=O)=O

Computed Properties

• Exact Mass: 288.172545g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 288.172545g/mol
• Monoisotopic Mass: 288.172545g/mol
• Topological Polar Surface Area: 54.4Ų
• Heavy Atom Count: 21
• Complexity: 535
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.66810
• PSA: 54.37000
• Refractive Index: 1.574
• Boiling Point: 480.0±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 258.2±25.2 °C
• Color/Form: No data available
• Density: 1.21